![molecular formula C15H14N2O4 B1226116 2-Amino-6-ethyl-3-(3-isoxazolyl)-7-methoxy-1-benzopyran-4-one](/img/structure/B1226116.png)
2-Amino-6-ethyl-3-(3-isoxazolyl)-7-methoxy-1-benzopyran-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-amino-6-ethyl-3-(3-isoxazolyl)-7-methoxy-1-benzopyran-4-one is a member of chromones.
Scientific Research Applications
Synthesis and Characterization
2-Amino-6-ethyl-3-(3-isoxazolyl)-7-methoxy-1-benzopyran-4-one and its related derivatives are prominently featured in the synthesis and characterization of novel compounds. For instance, the compound is an integral part of the synthesis process of various pyran derivatives, which are further utilized for their antimicrobial properties against a range of bacterial and fungal strains (Murthy et al., 2012). Moreover, derivatives of this compound have been synthesized and characterized by various spectroscopic techniques, establishing their potential for broad applications in scientific research (Soni et al., 2007).
Corrosion Inhibition
The derivatives of 2-Amino-6-ethyl-3-(3-isoxazolyl)-7-methoxy-1-benzopyran-4-one have been investigated for their efficacy in the corrosion mitigation of mild steel in acidic solutions. The studies demonstrate that these derivatives act as mixed-type inhibitors and exhibit a high inhibition efficiency, suggesting their potential in protecting materials against corrosion (Saranya et al., 2020).
Crystal Structure Analysis
Research has also focused on analyzing the crystal structure of compounds related to 2-Amino-6-ethyl-3-(3-isoxazolyl)-7-methoxy-1-benzopyran-4-one. Detailed studies have been conducted to understand the crystallization, space group, cell constants, and molecular structure, providing valuable insights into the physical characteristics and the potential applications of these compounds in various fields (Manolov & Maichle‐Moessmer, 2007).
Chemical Synthesis
The compound and its derivatives serve as key intermediates in the synthesis of various complex molecules. Their versatility in chemical reactions under different conditions highlights their significance in synthetic organic chemistry. The compounds are used in diverse synthesis processes, including one-pot reactions and reactions involving various catalysts, leading to the formation of a myriad of novel compounds with potential applications in pharmaceuticals and material science (Tu et al., 2004).
properties
Product Name |
2-Amino-6-ethyl-3-(3-isoxazolyl)-7-methoxy-1-benzopyran-4-one |
---|---|
Molecular Formula |
C15H14N2O4 |
Molecular Weight |
286.28 g/mol |
IUPAC Name |
2-amino-6-ethyl-7-methoxy-3-(1,2-oxazol-3-yl)chromen-4-one |
InChI |
InChI=1S/C15H14N2O4/c1-3-8-6-9-12(7-11(8)19-2)21-15(16)13(14(9)18)10-4-5-20-17-10/h4-7H,3,16H2,1-2H3 |
InChI Key |
ZEBJUTVOURFQCN-UHFFFAOYSA-N |
SMILES |
CCC1=CC2=C(C=C1OC)OC(=C(C2=O)C3=NOC=C3)N |
Canonical SMILES |
CCC1=CC2=C(C=C1OC)OC(=C(C2=O)C3=NOC=C3)N |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.